Cas no 2172060-37-4 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid
• CAS No: 2172060-37-4
• MF: C₂₆H₂₈F₂N₂O₅
• MW: 486.507734298706
• CID: 6128413
• PubChem ID: 165558712
• Update Time: 2025-06-13

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid
• 2172060-37-4
• EN300-1563163
• 2171431-43-7
• EN300-1570866
• EN300-1563060
• 2171454-56-9
• 4,4-difluoro-3-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4,4-difluorobutanoic acid
• 4,4-difluoro-3-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid

• Inchi： 1S/C26H28F2N2O5/c27-24(28)22(13-23(31)32)30-25(33)15-9-11-16(12-10-15)29-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22,24H,9-14H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： BHMMDHDSMKBWEU-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)NC(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 486.19662832g/mol
• Monoisotopic Mass: 486.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid

Research Briefing on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid (CAS: 2172060-37-4)

In recent years, the compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid (CAS: 2172060-37-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a difluorobutanoic acid moiety, has been explored for its potential applications in drug development, particularly in the design of peptide-based therapeutics and prodrugs. The following briefing synthesizes the latest research findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

The synthesis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid involves a multi-step process that leverages solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the coupling efficiency of the Fmoc-protected cyclohexylamine with difluorobutanoic acid derivatives, achieving high yields and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the compound, confirming its structural integrity and stability under various conditions.

One of the key areas of investigation for this compound is its role as a building block in peptide-based drug design. The Fmoc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection and subsequent conjugation with other peptide sequences. Researchers have demonstrated that the incorporation of the difluorobutanoic acid moiety enhances the metabolic stability of peptide therapeutics, reducing susceptibility to enzymatic degradation. This property is particularly valuable in the development of orally bioavailable peptide drugs, which traditionally face challenges related to poor pharmacokinetics.

In addition to its utility in peptide synthesis, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid has shown promise in prodrug strategies. The difluorobutanoic acid component can be enzymatically cleaved in vivo, releasing active drug molecules with improved tissue penetration and reduced off-target effects. Recent preclinical studies have explored this approach in the context of anticancer and anti-inflammatory therapies, with preliminary results indicating enhanced efficacy and reduced toxicity compared to conventional drug formulations.

Furthermore, the compound's potential as a tool in chemical biology has been investigated. Its ability to selectively modify biomolecules has been leveraged in the development of probes for studying protein-protein interactions and enzyme mechanisms. For instance, researchers have utilized the Fmoc-protected amine to generate affinity tags for pull-down assays, facilitating the identification of novel drug targets. These applications underscore the versatility of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid in both therapeutic and exploratory research.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as cost-effective synthesis, scalability, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on streamlining synthetic protocols and evaluating the compound's safety profile in animal models. Collaborative efforts between academia and industry are expected to accelerate progress in this area, paving the way for future clinical trials.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4,4-difluorobutanoic acid (CAS: 2172060-37-4) represents a promising candidate in the realm of chemical biology and pharmaceutical sciences. Its unique structural attributes and multifunctional applications make it a valuable tool for drug discovery and development. Continued research will be essential to unlock its full therapeutic potential and address existing limitations, ultimately contributing to the advancement of innovative medical treatments.